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Compound of Interest

Compound Name: Silver acetylide

Cat. No.: B089099

Silver acetylide, a compound with a rich history in chemistry, presents a duality of
characteristics that make it a subject of significant interest and caution. On one hand, it is a
highly sensitive and powerful primary explosive, demanding meticulous handling protocols. On
the other, its unique reactivity as a nucleophilic reagent in organic synthesis offers valuable
pathways for the construction of complex molecules, a feature of particular relevance to drug
development professionals. This guide provides a comprehensive overview of silver acetylide,
focusing on its chemical identity, properties, synthesis, and applications, with a strong
emphasis on safety and experimental detail.

Chemical Identity and Properties

Silver acetylide is most accurately represented by the chemical formula AgzC.. It is the silver
salt of the weak acid, acetylene. The structure consists of two silver cations (Ag*) and an
acetylide anion ([C=C]?7), where the two carbon atoms are linked by a triple bond. While the
name "silver carbide" is sometimes used, "silver acetylide" is the preferred IUPAC
nomenclature.

A point of potential confusion arises from the CAS numbers associated with silver acetylide.
The primary CAS number for the neutral compound AgzC: is 7659-31-6. Another CAS number,
13092-75-6, is often associated with the silver(l) ethynide complex or a silver-ethyne
intermediate, sometimes represented as C2HAg. For the purpose of this guide, we will focus on
the well-defined Ag=C2 compound.
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The physical and chemical properties of silver acetylide are summarized in the table below. Its
most critical property is its extreme sensitivity to shock, friction, and heat, classifying it as a
primary explosive.

Property Value Citation(s)
Chemical Formula Ag2C2
CAS Number 7659-31-6
Molar Mass 239.76 g/mol
Appearance White to greyish solid
Density ~4.47 g/cm3
o Insoluble in water and most
Solubility ]
organic solvents
- Decomposes explosively upon
Decomposition

heating, shock, or friction

1200 m/s (pure); 1980 m/s (as

Detonation Velocity o )
a double salt with silver nitrate)

Experimental Protocols: Synthesis of Silver
Acetylide

The synthesis of silver acetylide is a hazardous procedure that should only be undertaken by
experienced professionals in a controlled laboratory environment with appropriate safety
measures in place. The most common method involves the reaction of acetylene gas with a
solution of a silver salt, typically silver nitrate.

Method 1: Reaction with Ammoniacal Silver Nitrate (Tollens' Reagent)
This method produces a purer form of silver acetylide.
e Reagents and Equipment:

o Calcium carbide (CaC-)
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o Distilled water

o Silver nitrate (AgNOs)

o Ammonium hydroxide (NH2OH)

o Gas generation flask with a delivery tube

o Reaction flask (e.g., a beaker or flask)

o Filtration apparatus (e.g., Buchner funnel and flask)

Wash bottles

[¢]

e Procedure:

[¢]

Preparation of Acetylene Gas: In the gas generation flask, carefully add a small amount of
calcium carbide to water. The reaction produces acetylene gas (Cz2Hz).

o Preparation of Tollens' Reagent: In the reaction flask, dissolve silver nitrate in distilled
water. Add ammonium hydroxide dropwise until the initial brown precipitate of silver oxide
(Ag20) just redissolves to form the diamminesilver(l) complex (JAg(NHs)z]*), also known
as Tollens' reagent.

o Reaction: Bubble the generated acetylene gas through the Tollens' reagent. A white or
greyish precipitate of silver acetylide will form immediately.

o Isolation and Washing: Once the reaction is complete, carefully filter the precipitate using
a Buchner funnel. It is critical to keep the precipitate wet at all times. Wash the silver
acetylide precipitate thoroughly with distilled water to remove any unreacted silver nitrate
or ammonia. Subsequently, wash with a solvent like ethanol or acetone to remove water.

o Handling and Storage:Never allow the silver acetylide to dry completely. It is significantly
more sensitive to shock and friction when dry. For short-term storage and subsequent use,
it should be kept as a slurry in a solvent.

Method 2: Reaction in Acidic or Neutral Silver Nitrate Solution
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This method tends to form a double salt of silver acetylide and silver nitrate (Ag2C2-AgNOs),
which is also highly explosive.

e Procedure:

o

Prepare a solution of silver nitrate in distilled water.

[¢]

Bubble acetylene gas directly through this solution.

o

A precipitate will form, which is the silver acetylide-silver nitrate double salt.

[e]

Isolate and wash the precipitate as described in Method 1, always keeping it wet.

Safety Protocols for Handling and Disposal

Due to its extreme explosive nature, the handling of silver acetylide requires stringent safety
protocols:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a face shield, and heavy-duty gloves. A blast shield should be used during
synthesis and handling.

« Small Quantities: Only synthesize and handle very small quantities of silver acetylide at a
time.

¢ Avoid Friction and Shock: Use glassware with ground glass joints with extreme caution, as
friction can initiate detonation. Avoid scraping or grinding the material.

o Keep Wet: As emphasized previously, always keep silver acetylide wet with water or a
solvent to reduce its sensitivity.

o Disposal: Silver acetylide must be destroyed while still wet. This can be achieved by
carefully and slowly adding a dilute acid (e.g., hydrochloric acid) to the wet precipitate in a
fume hood. The acid will decompose the acetylide to acetylene gas and a silver salt. The
resulting silver salt solution can then be disposed of according to standard laboratory
procedures for heavy metal waste.
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Applications in Organic Synthesis for Drug
Development

Despite its hazardous nature, silver acetylide is a valuable reagent in organic synthesis,
particularly for the formation of carbon-carbon bonds through alkynylation reactions. Its mild
basicity and high nucleophilicity make it a useful alternative to more strongly basic
organometallic reagents like Grignard or organolithium reagents, especially when working with
sensitive functional groups.

Key Reactions:

e Reaction with Alkyl Halides: Silver acetylides can react with primary alkyl halides to form
terminal alkynes.

e Reaction with Acid Chlorides: The reaction with acid chlorides yields ynones, which are
versatile intermediates in the synthesis of various heterocyclic compounds.

o Coupling Reactions: Silver acetylides can participate in various coupling reactions, often
catalyzed by transition metals, to form more complex acetylenic compounds.

These reactions are instrumental in the synthesis of complex organic molecules, including
those with potential pharmaceutical applications. The introduction of an alkyne moiety can be a
key step in the synthesis of natural products and their analogs, as well as in the construction of
novel drug candidates.

Signaling Pathways and Experimental Workflows

The primary utility of silver acetylide in a research context, particularly for drug development,
lies in its role as a synthetic building block. Therefore, a logical workflow for its use can be
visualized as follows:
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Caption: Experimental workflow for the synthesis and use of silver acetylide.

The diagram above illustrates the typical workflow, starting from the synthesis of silver
acetylide, its immediate use in an organic reaction to create a more complex molecule, and the
subsequent steps in a typical drug discovery process.

A more specific example of a reaction pathway involving silver acetylide is its reaction with an
acid chloride to form a ynone. This can be represented as:

Silver Acetylide | Ag-C=C-Ag Nucleophilic Attack

>

Ynone | R-CO-C=C-H

-

Acid Chloride | R-CO-CI

Silver Chloride | AgCl

Click to download full resolution via product page
Caption: Reaction pathway of silver acetylide with an acid chloride.

This diagram shows the core transformation where the acetylide anion acts as a nucleophile,
attacking the electrophilic carbonyl carbon of the acid chloride, leading to the formation of a
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ynone and silver chloride as a byproduct.

In conclusion, silver acetylide is a compound of significant chemical interest. Its highly
explosive nature necessitates extreme caution and adherence to strict safety protocols.
However, for the knowledgeable researcher, it offers a powerful tool for the synthesis of
complex organic molecules, with direct applications in the field of drug discovery and
development. The methodologies and information presented in this guide are intended to
provide a solid foundation for the safe and effective use of this unique and potent chemical
reagent.

 To cite this document: BenchChem. [An In-depth Technical Guide to Silver Acetylide for
Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089099%#silver-acetylide-cas-number-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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